Cas no 79392-37-3 (2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]-)

2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]- structure
79392-37-3 structure
Product Name:2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]-
CAS No:79392-37-3
MF:C13H13N3O2
MW:243.261222600937
CID:571456
PubChem ID:3018827
Update Time:2025-04-19

2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]-
    • N-[4-(3-methyl-5-oxo-4H-pyrazol-1-yl)phenyl]prop-2-enamide
    • N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]acrylamide
    • 2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]
    • Acrylanilide,4'-(3-methyl-5-oxo-2-pyrazolin-1-yl)-(7CI)
    • EINECS 279-142-2
    • N-(4-(4,5-Dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl)acrylamide
    • 79392-37-3
    • DTXSID301000444
    • NS00060569
    • N-[4-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)phenyl]prop-2-enamide
    • Inchi: 1S/C13H13N3O2/c1-3-12(17)14-10-4-6-11(7-5-10)16-13(18)8-9(2)15-16/h3-7H,1,8H2,2H3,(H,14,17)
    • InChI Key: MTPRPDLAMYHMGE-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)=NN1C1C=CC(=CC=1)NC(C=C)=O

Computed Properties

  • Exact Mass: 243.10100
  • Monoisotopic Mass: 243.100777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8
  • XLogP3: 1

Experimental Properties

  • Density: 1.22
  • Boiling Point: 518°C at 760 mmHg
  • Flash Point: 267.1°C
  • Refractive Index: 1.611
  • PSA: 61.77000
  • LogP: 1.49730
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